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Compound of Interest

Compound Name: 10Z-Vitamin K2-d7

Cat. No.: B1154646 Get Quote

For researchers, scientists, and drug development professionals, sourcing well-characterized

chemical compounds is a critical starting point for any study. This technical guide provides an

in-depth overview of the commercial availability of 10Z-Vitamin K2-d7, a deuterated, cis-

isomer of Menaquinone-7 (MK-7). Due to the limited commercial availability and biological

study of the specific 10Z isomer, this guide also encompasses the more broadly available

deuterated MK-7, highlighting the crucial importance of isomeric purity in research applications.

Understanding Vitamin K2 Isomers: The
Significance of "10Z"
Vitamin K2 exists as a series of menaquinones, with MK-7 being of significant biological

interest. The side chain of MK-7 contains multiple double bonds, which can exist in either a

trans (E) or cis (Z) configuration. The all-trans isomer is considered the most biologically active

form. The presence of cis isomers, such as 10Z-Vitamin K2, can arise during synthesis or from

exposure to light. For researchers, understanding the precise isomeric composition of their

Vitamin K2 standard is paramount, as it can significantly impact experimental outcomes.

Deuterated analogs, such as Vitamin K2-d7, are invaluable as internal standards for accurate

quantification in complex biological matrices using mass spectrometry.

Commercial Supplier Data for Deuterated Vitamin
K2-MK-7
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The following table summarizes the available information for commercial suppliers of

deuterated Vitamin K2-MK-7. It is important to note that while the user's query specified "10Z-
Vitamin K2-d7," most suppliers offer the all-trans isomer or a mixture of isomers. Researchers

should contact the suppliers directly to obtain lot-specific certificates of analysis for detailed

information on isomeric purity.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Smolecule

6Z,10Z-

Vitamin K2-

d7[1]

Not Specified
C31H37D7O

2
~451.691[1]

Explicitly lists

Z (cis)

isomers. The

molecular

formula and

weight

appear to

correspond to

a shorter side

chain than

MK-7.

Pharmaffiliate

s

Menaquinone

7-d7[2]

1233937-31-

9[2]

C46H57D7O

2[2]
656.04[2]

Synonyms

include "(all-

E)-...-d7,"

indicating the

trans

isomer[2].

Dove

Research &

Analytics

Menaquinone

7-d7[3]

1233937-31-

9[3]

C46H57D7O

2[3]
656.04[3]

Synonyms

include "(all-

E)-...-d7,"

suggesting

the trans

isomer[3].

Santa Cruz

Biotechnolog

y

Menaquinone

7-d7[4]

1233937-31-

9[4]

C46H57D7O

2[4]

656.04[4] Isomeric

configuration

not specified

in the product

summary. A

Certificate of

Analysis

should be

requested for
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lot-specific

data.

MedchemExp

ress

Menaquinone

-7-d7

1233937-31-

9

C46H57D7O

2
656.04

Labeled as

the

deuterium-

labeled

Menaquinone

-7.

Hölzel-

Diagnostika

(distributor for

TRC)

6Z-Vitamin

K2-d7
Not Specified

C31H37D7O

2
451.691

Specifies the

6Z isomer.

The

molecular

formula

suggests a

shorter side

chain than

MK-7.

Experimental Protocols
Given that 10Z-Vitamin K2-d7 is most likely to be used as an internal standard for the

quantification of the biologically active all-trans MK-7, the following is a representative

experimental protocol for the analysis of Vitamin K2 isomers in a biological matrix by LC-

MS/MS.

Protocol: Quantification of Vitamin K2 (MK-7) Isomers in
Human Serum using LC-MS/MS with a Deuterated
Internal Standard
1. Objective: To accurately quantify the concentration of all-trans-MK-7 and its potential cis

isomers in human serum samples. Menaquinone-7-d7 is used as an internal standard (IS) to

correct for matrix effects and variations in sample processing.

2. Materials:
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Human serum samples

Menaquinone-7 (all-trans) analytical standard

Menaquinone-7-d7 (as IS)

Hexane (HPLC grade)

2-Propanol (HPLC grade)

Methanol (LC-MS grade)

Ammonium formate

Formic acid

Deionized water

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Centrifuge

Nitrogen evaporator

LC-MS/MS system with an appropriate column for isomer separation (e.g., C30 column)

3. Sample Preparation (Liquid-Liquid Extraction followed by SPE):

Thaw serum samples on ice.

To 500 µL of serum in a glass tube, add 20 µL of the Menaquinone-7-d7 internal standard

solution (e.g., 100 ng/mL in ethanol). Vortex briefly.

Add 2 mL of hexane/2-propanol (3:2, v/v) and vortex vigorously for 2 minutes.

Centrifuge at 3000 x g for 10 minutes at 4°C.

Carefully transfer the upper organic layer to a new glass tube.
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Repeat the extraction step on the remaining aqueous layer and combine the organic

extracts.

Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at

30°C.

Reconstitute the dried extract in 1 mL of methanol and proceed to Solid Phase Extraction for

further cleanup.

Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

Load the reconstituted sample onto the SPE cartridge.

Wash the cartridge with 3 mL of water/methanol (1:1, v/v).

Elute the analytes with 2 mL of methanol.

Evaporate the eluate to dryness under nitrogen.

Reconstitute the final residue in 100 µL of the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

Liquid Chromatography:

Column: C30 reverse-phase column (e.g., 2.1 x 150 mm, 3 µm). The use of a C30 phase

is crucial for providing the shape selectivity needed to resolve cis/trans isomers.

Mobile Phase A: Water with 10 mM ammonium formate and 0.1% formic acid.

Mobile Phase B: Methanol with 10 mM ammonium formate and 0.1% formic acid.

Gradient: A suitable gradient from, for example, 80% B to 100% B over 15 minutes.

Flow Rate: 0.3 mL/min.

Column Temperature: 20°C.

Injection Volume: 10 µL.
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Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

all-trans-MK-7: Precursor ion [M+H]+ → Product ion (specific fragment)

Menaquinone-7-d7 (IS): Precursor ion [M+H]+ → Product ion (corresponding fragment)

Optimize cone voltage and collision energy for each transition.

5. Data Analysis:

Integrate the peak areas for the specific MRM transitions of the analyte (all-trans-MK-7 and

any observed cis isomers) and the internal standard (Menaquinone-7-d7).

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of MK-7 in the serum samples from the calibration curve.

Visualizations
Signaling Pathways of Vitamin K2
Vitamin K2 is known to influence several key signaling pathways that are critical in cellular

processes related to bone metabolism, cardiovascular health, and inflammation. The following

diagram illustrates the relationship between Vitamin K2 and some of these pathways.
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Caption: Vitamin K2's dual role as a GGCX cofactor and a signaling modulator.

Experimental Workflow for LC-MS/MS Analysis
The logical flow of the experimental protocol for quantifying Vitamin K2 using a deuterated

internal standard is depicted below. This workflow highlights the key stages from sample

collection to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 6Z,10Z-Vitamin K2-d7 [smolecule.com]

2. pharmaffiliates.com [pharmaffiliates.com]

3. Product - Dove Research & Analytics Laboratory [doveresearchlab.com]

4. scbt.com [scbt.com]

To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 10Z-
Vitamin K2-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1154646#commercial-suppliers-of-10z-vitamin-k2-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1154646?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s12904273
https://www.pharmaffiliates.com/en/1233937-31-9-menaquinone-7-d7-pasti058270.html
https://www.doveresearchlab.com/products-each.php?view=17597
https://www.scbt.com/p/menaquinone-7-d7-1233937-31-9
https://www.benchchem.com/product/b1154646#commercial-suppliers-of-10z-vitamin-k2-d7
https://www.benchchem.com/product/b1154646#commercial-suppliers-of-10z-vitamin-k2-d7
https://www.benchchem.com/product/b1154646#commercial-suppliers-of-10z-vitamin-k2-d7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1154646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1154646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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